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Compound of Interest

Compound Name: 1,1-Difluoro-1,3-diphenylpropane

Cat. No.: B3106815 Get Quote

This guide provides a detailed overview of the molecular structure, weight, and other

physicochemical properties of 1,1-Difluoro-1,3-diphenylpropane. Due to the limited

availability of published experimental data for this specific compound, this document focuses

on its fundamental molecular characteristics. Information regarding detailed experimental

protocols, signaling pathways, and extensive biological applications is not readily available in

public scientific literature.

Molecular and Physicochemical Properties
The fundamental properties of 1,1-Difluoro-1,3-diphenylpropane are summarized below.

These data are crucial for researchers in computational chemistry, synthetic chemistry, and

initial drug discovery screening.

Property Value Source

Molecular Formula C15H14F2 [1][2][3]

Molecular Weight 232.27 g/mol [1][2][3]

CAS Number 160751-61-1 [1][2]

Predicted Boiling Point 295.2 ± 40.0 °C [1][2][3]

Predicted Density 1.099 ± 0.06 g/cm³ [1][2][3]
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Molecular Structure
The structure of 1,1-Difluoro-1,3-diphenylpropane consists of a central propane chain. One

terminal carbon atom (C1) is bonded to two fluorine atoms and a phenyl group. The other

terminal carbon atom (C3) is bonded to a second phenyl group.

To illustrate the logical relationship of its core components, a structural breakdown is provided

below.
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Fig 1. Key structural components of 1,1-Difluoro-1,3-diphenylpropane.

Context in Chemical Research
While specific experimental data for 1,1-Difluoro-1,3-diphenylpropane is sparse, the broader

class of 1,3-diphenylpropane derivatives has been investigated for various biological activities.

For instance, certain derivatives have been synthesized and evaluated for their potential as

cytotoxic agents against cancer cell lines.[4] The introduction of fluorine atoms into organic

molecules is a common strategy in medicinal chemistry to modulate properties such as

metabolic stability, lipophilicity, and binding affinity. Therefore, 1,1-Difluoro-1,3-
diphenylpropane represents a compound of potential interest for further investigation in drug

development.

Experimental Data and Protocols
A thorough search of scientific databases did not yield specific, publicly available experimental

protocols for the synthesis, purification, or analysis of 1,1-Difluoro-1,3-diphenylpropane.

Similarly, detailed experimental data such as Nuclear Magnetic Resonance (NMR) or Mass
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Spectrometry (MS) spectra for this exact molecule are not available in the referenced literature.

Research on related structures, such as 1,3-diphenylpropane, indicates that standard analytical

techniques like NMR and MS are used for characterization.[5] However, without specific

experimental validation, these remain theoretical points of reference.

Signaling Pathways and Biological Activity
There is no available information linking 1,1-Difluoro-1,3-diphenylpropane to specific

biological signaling pathways or established pharmacological activities. The potential

applications of its structural class in oncology remain an area for future research.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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